Cas no 933740-47-7 (1H-Imidazole-5-aceticacid, 2,4-dimethyl-)

1H-Imidazole-5-aceticacid, 2,4-dimethyl- structure
933740-47-7 structure
Product Name:1H-Imidazole-5-aceticacid, 2,4-dimethyl-
CAS No:933740-47-7
MF:C7H10N2O2
MW:154.166501522064
CID:802212
PubChem ID:22370326
Update Time:2025-04-19

1H-Imidazole-5-aceticacid, 2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-acetic acid, 2,4-dimethyl-
    • 2-(2,5-dimethyl-1H-imidazol-4-yl)acetic acid
    • DTXSID10625243
    • 933740-47-7
    • 2-(2,4-Dimethyl-1H-imidazol-5-yl)acetic acid
    • (2,5-Dimethyl-1H-imidazol-4-yl)acetic acid
    • 1H-Imidazole-5-aceticacid, 2,4-dimethyl-
    • Inchi: 1S/C7H10N2O2/c1-4-6(3-7(10)11)9-5(2)8-4/h3H2,1-2H3,(H,8,9)(H,10,11)
    • InChI Key: QRWXWXAGUJBTAM-UHFFFAOYSA-N
    • SMILES: OC(CC1=C(C)NC(C)=N1)=O

Computed Properties

  • Exact Mass: 154.074227566g/mol
  • Monoisotopic Mass: 154.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 66Ų
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.